1-(4-Fluorophenyl)-4-(2-phenylmorpholin-4-yl)butan-1-one

• Molecular Formula: C20H22FNO2
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-4-(2-phenylmorpholin-4-yl)butan-1-one
• InChI: InChI=1S/C20H22FNO2/c21-18-10-8-16(9-11-18)19(23)7-4-12-22-13-14-24-20(15-22)17-5-2-1-3-6-17/h1-3,5-6,8-11,20H,4,7,12-15H2
• InChI Key: FAQLEPILVVDIAQ-UHFFFAOYSA-N
• SMILES: C1COC(CN1CCCC(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3

Description

1-(4-Fluorophenyl)-4-(2-phenylmorpholin-4-yl)butan-1-one, also known as 4-Fluoromethylphenidate (4F-MPH), is a synthetic stimulant drug that has been gaining popularity in the research community for its potential medical applications. It is a derivative of methylphenidate, a central nervous system stimulant commonly used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. 4F-MPH has been shown to have similar effects to methylphenidate, but with a longer duration of action and increased potency.

Mechanism of Action

Like methylphenidate, 4F-MPH works by blocking the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters in the synaptic cleft. This results in increased stimulation of the central nervous system, leading to improved attention and focus.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of 4F-MPH are not yet fully understood. However, it is known to have similar effects to methylphenidate, including increased heart rate, blood pressure, and body temperature. It may also cause side effects such as insomnia, anxiety, and appetite suppression.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-MPH in lab experiments is its increased potency compared to methylphenidate, which may allow for the use of smaller doses. However, its longer duration of action may also make it more difficult to control the timing of its effects. Additionally, more research is needed to fully understand its potential side effects and long-term effects on the brain and body.

Future Directions

1. Further research is needed to determine the efficacy of 4F-MPH in treating ADHD and other cognitive disorders in humans.
2. Studies are needed to investigate the potential cognitive-enhancing effects of 4F-MPH in healthy individuals, as well as its long-term effects on the brain and body.
3. Research is needed to determine the potential of 4F-MPH as a treatment for substance use disorders.
4. Further investigation is needed to fully understand the biochemical and physiological effects of 4F-MPH, as well as its potential side effects and limitations for lab experiments.
In conclusion, 1-(4-Fluorophenyl)-4-(2-phenylmorpholin-4-yl)butan-1-one, or 4F-MPH, is a synthetic stimulant drug with potential medical applications in the treatment of ADHD, cognitive enhancement, and addiction treatment. Its mechanism of action involves blocking the reuptake of dopamine and norepinephrine in the brain, leading to increased stimulation of the central nervous system. While more research is needed to fully understand its effects and limitations, 4F-MPH shows promise as a valuable tool for scientific research in the future.

Synthesis Methods

The synthesis of 4F-MPH involves the reaction of 4-fluorobenzaldehyde with 2-phenyl-4-morpholinone in the presence of a reducing agent and a catalyst. The resulting product is then purified and crystallized to yield 4F-MPH in its pure form.

Scientific Research Applications

There has been a growing interest in the potential medical applications of 4F-MPH in recent years. Some of the areas of research include:
1. Treatment of ADHD: 4F-MPH has been shown to have similar effects to methylphenidate in improving attention and reducing hyperactivity in animal models. Further research is needed to determine its efficacy in humans.
2. Cognitive Enhancement: Some studies have suggested that 4F-MPH may have potential as a cognitive enhancer, improving working memory and executive function in healthy individuals.
3. Addiction Treatment: 4F-MPH has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for substance use disorders.